molecular formula C8H10F3N3 B8278587 N2-ethyl-5-trifluoromethylpyridin-2,3-diamine

N2-ethyl-5-trifluoromethylpyridin-2,3-diamine

Cat. No.: B8278587
M. Wt: 205.18 g/mol
InChI Key: HHOPQWNVQNSNPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N2-ethyl-5-trifluoromethylpyridin-2,3-diamine is a useful research compound. Its molecular formula is C8H10F3N3 and its molecular weight is 205.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H10F3N3

Molecular Weight

205.18 g/mol

IUPAC Name

2-N-ethyl-5-(trifluoromethyl)pyridine-2,3-diamine

InChI

InChI=1S/C8H10F3N3/c1-2-13-7-6(12)3-5(4-14-7)8(9,10)11/h3-4H,2,12H2,1H3,(H,13,14)

InChI Key

HHOPQWNVQNSNPD-UHFFFAOYSA-N

Canonical SMILES

CCNC1=C(C=C(C=N1)C(F)(F)F)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of iron powder (700 mg), acetic acid (60 μl), ethanol (5 ml), and water (3 ml) was stirred with heating at 70° C., and then a mixture of N-ethyl-(3-nitro-5-trifluoromethylpyridin-2-yl)-amine (490 mg) and ethanol (10 ml) was added dropwise. The mixture was stirred with heating at 70° C. for 3 hours. The reaction mixture cooled to room temperature was filtered through Celite®, and the resulting filtrate was concentrated under reduced pressure. The resulting residue was diluted with saturated aqueous sodium hydrogen carbonate solution, and extracted with ethyl acetate. The organic layer was dried over sodium sulfate, and concentrated under reduced pressure. The resulting residue was subjected to silica gel column chromatography to give 0.29 g of N2-ethyl-5-trifluoromethylpyridin-2,3-diamine (Compound (1F)-8).
Quantity
490 mg
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
60 μL
Type
reactant
Reaction Step Two
Name
Quantity
3 mL
Type
reactant
Reaction Step Two
Name
Quantity
700 mg
Type
catalyst
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Two

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